5,10-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c']bis([1,2,5]thiadiazole)

• IUPAC Name: 5,10-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[2,1,3]benzothiadiazolo[5,4-e][2,1,3]benzothiadiazole
• InChI: InChI=1S/C22H26B2N4O4S2/c1-19(2)20(3,4)30-23(29-19)13-9-11-12(15-17(13)27-33-25-15)10-14(18-16(11)26-34-28-18)24-31-21(5,6)22(7,8)32-24/h9-10H,1-8H3
• InChI Key: VZCYKOASVMGCSP-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C(C4=NSN=C34)B5OC(C(O5)(C)C)(C)C)C6=NSN=C26
• Molecular Formula: C22H26B2N4O4S2
• Molecular Weight: 496.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be expected to have the planar naphtho[1,2-c:5,6-c’]bis([1,2,5]thiadiazole) core, with the two 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl groups attached at the 5 and 10 positions.

Chemical Reactions Analysis

As a boronic ester, this compound would be expected to undergo reactions typical of this class of compounds, such as Suzuki-Miyaura cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be expected to be similar to those of other naphtho[1,2-c:5,6-c’]bis([1,2,5]thiadiazole) derivatives and boronic esters.

Scientific Research Applications

Organic Electronics and Optoelectronics

Organic Light-Emitting Diodes (OLEDs):

• OLEDs are widely used in displays, lighting, and other applications. .

Organic Photovoltaics (OPVs):

• The compound’s unique structure makes it suitable for use in organic solar cells. .

Materials Science

Conjugated Polymers:

• Researchers have explored this compound as a monomer for synthesizing conjugated polymers. .

Boron-Containing Materials:

• The boron atoms in the compound play a crucial role in its properties. .

Medicinal Chemistry

Drug Discovery:

• Although not extensively explored, the compound’s boron-containing moiety could be utilized in medicinal chemistry. .

Coordination Chemistry

Transition Metal Complexes:

• The compound’s boron atoms can coordinate with transition metals, leading to the formation of interesting complexes. .

Other Potential Applications

Supramolecular Chemistry:

• .

Material Engineering:

• .

Future Directions

The potential applications of this compound would likely depend on its properties and reactivity. It could potentially be used in the synthesis of various organic compounds, particularly those requiring the introduction of a boronic ester group.